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Compound of Interest

Compound Name: IR-825

Cat. No.: B12498830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IR-825 is a near-infrared (NIR) cyanine dye with significant potential in biomedical applications,

particularly as a photothermal agent in cancer therapy.[1][2] Its strong absorbance in the NIR

region, often referred to as the "biological window," allows for deeper tissue penetration of light,

enabling the targeted thermal ablation of tumor cells. A critical parameter for quantifying this

light absorption capability is the molar extinction coefficient (ε), which is fundamental for

dosimetry calculations and the design of effective photothermal therapy protocols. This guide

provides an in-depth overview of the molar extinction coefficient of IR-825, including available

data, experimental determination protocols, and relevant biological pathways.

Quantitative Data on Molar Extinction Coefficient
Precise values for the molar extinction coefficient of IR-825 are not widely reported in the

literature and can be highly dependent on the solvent environment. However, data for

structurally similar cyanine dyes, such as IR-820, provide a strong basis for estimation.

Cyanine dyes are known for their high molar extinction coefficients.[3]
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Compound Solvent Wavelength (nm)
Molar Extinction
Coefficient (ε)
(M⁻¹cm⁻¹)

IR-820 Methanol Not Specified 198,181

IR-820-NO₂ Methanol Not Specified 187,143

IR-806 Double-distilled Water 790 1.56 ± 0.08 x 10⁵

Ferrocenyl

Diketopyrrolopyrrole
Not Specified 733 3.03 ± 0.2 x 10⁴

*Note: These values are for IR-820 and its derivative, which are structurally very similar to IR-
825. They are provided here as a close approximation in the absence of specific data for IR-
825. The high molar extinction coefficient is a characteristic feature of this class of dyes.[3]

Experimental Protocol for Determining Molar
Extinction Coefficient
The molar extinction coefficient of IR-825 can be determined experimentally using UV-Vis-NIR

spectrophotometry based on the Beer-Lambert law.

Materials and Equipment:

IR-825 dye

High-purity solvents (e.g., Dimethyl sulfoxide (DMSO), Methanol, Water)

Analytical balance

Volumetric flasks

Micropipettes

Quartz cuvettes with a 1 cm path length

UV-Vis-NIR spectrophotometer
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Procedure:

Stock Solution Preparation: Accurately weigh a small amount of IR-825 and dissolve it in a

known volume of the desired solvent to prepare a stock solution of a specific concentration

(e.g., 1 mM).

Serial Dilutions: Prepare a series of dilutions from the stock solution with varying

concentrations.

Spectrophotometric Measurement:

Set the spectrophotometer to scan a wavelength range that includes the near-infrared

region (e.g., 600-900 nm).

Use the pure solvent as a blank to calibrate the spectrophotometer.

Measure the absorbance of each diluted solution at the wavelength of maximum

absorbance (λmax).

Data Analysis:

Plot a graph of absorbance at λmax versus the concentration of the IR-825 solutions.

According to the Beer-Lambert law (A = εbc, where A is absorbance, ε is the molar

extinction coefficient, b is the path length of the cuvette (1 cm), and c is the concentration),

the slope of the resulting linear graph will be the molar extinction coefficient (ε).

Visualization of Relevant Pathways and Workflows
The following diagrams illustrate a typical experimental workflow for evaluating the

photothermal efficacy of IR-825 and a simplified signaling pathway of cell death induced by

photothermal therapy.
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Experimental workflow for photothermal therapy using IR-825.
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Simplified signaling pathway of photothermal-induced cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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